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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of inhibitors targeting Dipeptidyl Peptidase 9
(DPP9), herein referred to as PID-9, a serine protease implicated in various cellular processes
including immune regulation, cell proliferation, and apoptosis. The on-target effects of PID-9
inhibitors are compared with alternative strategies, supported by experimental data and
detailed methodologies.

Note on Nomenclature: The term "PID-9" is not standard in scientific literature. Based on the
context of signaling pathways and enzymatic activity, this guide assumes "PID-9" refers to
Dipeptidyl Peptidase 9 (DPP9).

Comparative Analysis of PID-9 (DPP9) Inhibitors

The following table summarizes the in vitro potency and selectivity of various small molecule
inhibitors of DPP9. The data has been compiled from multiple sources and serves as a
comparative overview. Direct comparison of absolute values should be approached with
caution as experimental conditions may have varied between studies.
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DPP9 IC50
(nM)

Inhibitor

DPP8 IC50 Selectivity

Reference(s)
(nM) (DPP8/DPPY)

Highly Selective
DPP9 Inhibitors

Compound 42 3

600 ~200 [1]

Dual
DPP8/DPP9

Inhibitors

1G244 53

14 0.26 2]

allo-isoleucyl
L 35
isoindoline

38 0.69 3]

Val-boroPro
(Talabostat)

- - [2]

DPPA4 Inhibitors
with DPP9
Activity

Vildagliptin 230 (Ki)

2200 ~9.6 2]

Saxagliptin 98 (Ki)

508 (Ki) ~5.2 [4]

Other
Investigational

Inhibitors

Compound 16
(Sulphostin 298

derivative)

14 0.05 2]

4-ox0-B-lactam
(Compound 12)

>2000

95 (Ki) >0.05

Disclaimer: IC50 and Ki values are dependent on assay conditions (e.g., substrate

concentration, enzyme concentration, temperature). The data presented here is for

comparative purposes and has been extracted from the cited literature.
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Signaling Pathways Involving PID-9 (DPP9)

DPP9 is a cytosolic enzyme involved in several key signaling pathways. Understanding these
pathways is crucial for elucidating the on-target effects of its inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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